Cas no 1002651-97-9 (3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide
• CAS No: 1002651-97-9
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• MDL: MFCD02253868
• CID: 3057681
• PubChem ID: 4765381
• Update Time: 2025-05-22

3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)benzohydrazide
• AKOS B001048
• ART-CHEM-BB B001048
• 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzohydrazide
• 3-(3,5-DIMETHYL-PYRAZOL-1-YLMETHYL)-BENZOIC ACID HYDRAZIDE
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide
• CS-0282508
• BBL038367
• EN300-227776
• 3-[(3,5-dimethylpyrazol-1-yl)methyl]benzohydrazide
• AKOS000304295
• MFCD02253868
• 1002651-97-9
• STK301939
• Oprea1_261798

• MDL： MFCD02253868
• Inchi： 1S/C13H16N4O/c1-9-6-10(2)17(16-9)8-11-4-3-5-12(7-11)13(18)15-14/h3-7H,8,14H2,1-2H3,(H,15,18)
• InChI Key： XZYXONAHJYYPPT-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)CN1C(C)=CC(C)=N1)NN

Computed Properties

• Exact Mass: 244.13241115Da
• Monoisotopic Mass: 244.13241115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide

Research Brief on 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide (CAS: 1002651-97-9): Recent Advances and Applications

3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide (CAS: 1002651-97-9) is a hydrazide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and preclinical efficacy.

The compound's structural features, including the pyrazole and hydrazide moieties, contribute to its bioactivity. Pyrazole derivatives are well-known for their diverse pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer activities. The hydrazide group further enhances its potential as a chelating agent or enzyme inhibitor. Recent research has focused on optimizing the synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide to improve yield and purity, which are critical for its application in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer properties of this compound. The study demonstrated that 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide exhibited potent inhibitory effects on the proliferation of certain cancer cell lines, including breast and lung cancer. Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase-3 and caspase-9, suggesting its potential as a chemotherapeutic agent. These findings were further supported by in vivo experiments showing reduced tumor growth in mouse models.

Another area of interest is the compound's antimicrobial activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

Despite these promising results, challenges remain in the clinical translation of 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed in future studies. However, the compound's versatility and bioactivity make it a valuable scaffold for further drug discovery efforts. Ongoing research is exploring its potential in combination therapies and targeted drug delivery systems.

In conclusion, 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzohydrazide (CAS: 1002651-97-9) represents a promising candidate in the field of medicinal chemistry. Its diverse pharmacological properties and recent advancements in synthesis and mechanistic understanding highlight its potential for therapeutic applications. Future research should focus on overcoming translational challenges to unlock its full clinical potential.